Cas no 940368-00-3 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 940368-00-3
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 6007269
• PubChem ID: 4622952
• Update Time: 2025-08-01

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, N-(4,5-dimethyl-2-benzothiazolyl)-
• F1300-0210
• CCG-317802
• 940368-00-3
• AKOS003005896

• Inchi： 1S/C16H14N2OS/c1-10-8-9-13-14(11(10)2)17-16(20-13)18-15(19)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： SHCANPJSZCQYII-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide

N-(4,5-Dimethyl-1,3-Benzothiazol-2-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 940368-00-3, known as N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structure, properties, applications, and recent advancements related to this compound.

Structural Analysis

N-(4,5-Dimethyl-1,3-benzothiazol-2-yl)benzamide consists of a benzothiazole ring system substituted with two methyl groups at positions 4 and 5 of the benzene ring and a benzamide group at position 2 of the thiazole ring. The benzothiazole moiety is a fused bicyclic structure comprising a benzene ring and a thiazole ring (a five-membered ring containing sulfur and nitrogen atoms). The presence of the methyl groups at positions 4 and 5 introduces steric hindrance and may influence the electronic properties of the molecule.

Physical and Chemical Properties

This compound exhibits distinct physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 317 g/mol, and it has a melting point in the range of 220°C to 230°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate.

Applications

N-(4,5-Dimethyl-1,3-benzothiazol-2-yl)benzamide finds applications in several fields:

• Pharmaceuticals: The compound has been explored as a potential drug candidate due to its ability to interact with specific biological targets.
• Materials Science: It is used as a precursor for synthesizing advanced materials with tailored properties.
• Agriculture: Research indicates its potential as a plant growth regulator or pesticide.

Recent Research Findings

Recent studies have highlighted novel aspects of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide:

• Synthesis Optimization: Scientists have developed more efficient synthesis routes using microwave-assisted techniques, reducing reaction time and enhancing yield.
• Biological Activity: Preclinical studies suggest that this compound exhibits anti-inflammatory and antioxidant properties.
• Nanotechnology: Researchers have successfully incorporated this compound into nanocomposites for enhanced mechanical strength.

Safety Considerations

While handling N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide, it is essential to follow standard laboratory safety protocols. Proper ventilation should be ensured due to its volatile nature when heated or exposed to certain conditions.

Future Prospects

The future of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide looks promising with ongoing research exploring its role in drug delivery systems and advanced materials development.